Cas no 2165-12-0 (7-methyl-2,4,5,7-tetraazatricyclo6.4.0.0,2,6dodeca-1(12),3,5,8,10-pentaene-3-thiol)

• Product Name: 7-methyl-2,4,5,7-tetraazatricyclo6.4.0.0,2,6dodeca-1(12),3,5,8,10-pentaene-3-thiol
• CAS No: 2165-12-0
• MF: C₉H₈N₄S
• MW: 204.251619338989
• MDL: MFCD03767537
• CID: 3910537
• PubChem ID: 703960
• Update Time: 2025-10-29

7-methyl-2,4,5,7-tetraazatricyclo6.4.0.0,2,6dodeca-1(12),3,5,8,10-pentaene-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazolo[4,3-a]benzimidazole-3-thione, 2,9-dihydro-9-methyl-
• 9-methyl-2,9-dihydro-3H-benzo[4,5]imidazo[2,1-c][1,2,4]triazole-3-thione
• 9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazole-3-thiol
• 7-Methyl-2,4,5,7-tetraazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaene-3-thiol
• 7-methyl-2,4,5,7-tetraazatricyclo6.4.0.0,2,6dodeca-1(12),3,5,8,10-pentaene-3-thiol
• AKOS000274292
• 7-METHYL-2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAENE-3-THIOL
• F0863-0286
• 9-methyl-2,9-dihydro-3H-[1,2,4]triazolo[4,3-a]benzimidazole-3-thione
• BBL010381
• VS-02466
• 7-methyl-2,4,5,7-tetraazatricyclo[6.4.0.0?,?]dodeca-1(12),3,5,8,10-pentaene-3-thiol
• CCG-28973
• Z56803664
• STK713002
• AKOS001036444
• CAA16512
• CS-0230026
• 2165-12-0
• 9-methyl-2H-benzo[4,5]imidazo[2,1-c][1,2,4]triazole-3(9H)-thione
• 4-methyl-2H-[1,2,4]triazolo[4,3-a]benzimidazole-1-thione
• BDBM50363478
• MFCD03767537
• 9-methyl-9H-[1,2,4]triazolo[4,3-a]benzimidazole-3-thiol
• CHEMBL1944922
• SCHEMBL16137338
• EN300-101962
• SDCCGMLS-0065128.P001
• SDCCGSBI-0660458.P001
• STK806058
• AR-422/40789596
• 9-METHYL-9H-[1,2,4]TRIAZOLO[4,3-A][1,3]BENZIMIDAZOL-3-YLHYDROSULFIDE

• MDL： MFCD03767537
• Inchi： 1S/C9H8N4S/c1-12-6-4-2-3-5-7(6)13-8(12)10-11-9(13)14/h2-5H,1H3,(H,11,14)
• InChI Key： KKRXWMLLDAIWCO-UHFFFAOYSA-N
• SMILES： C12=NNC(=S)N1C1=CC=CC=C1N2C

Computed Properties

• Exact Mass: 204.04696745Da
• Monoisotopic Mass: 204.04696745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 7-methyl-2,4,5,7-tetraazatricyclo6.4.0.0,2,6dodeca-1(12),3,5,8,10-pentaene-3-thiol

7-Methyl-2,4,5,7-Tetraazatricyclo[6.4.0.0²,⁶]dodeca-1(12),3,5,8,10-pentaene-3-thiol: A Comprehensive Overview

7-Methyl-2,4,5,7-tetraazatricyclo[6.4.0.0²,⁶]dodeca-1(12),3,5,8,10-pentaene-3-thiol (CAS No: 2165-12-0) is a complex organic compound with a unique tricyclic structure and functional groups that make it highly versatile in various chemical and biological applications. This compound has garnered significant attention in the scientific community due to its potential in drug design, materials science, and catalysis.

The molecular structure of 7-methyl-2,4,5,7-tetraazatricyclo[6.4.0.0²,⁶]dodeca-1(12),3,5,8,10-pentaene-3-thiol is characterized by a tricyclic system with multiple nitrogen atoms and a thiol group (-SH). The presence of these functional groups allows for a wide range of chemical reactivity and biological interactions. Recent studies have highlighted its role as a potential precursor for the synthesis of advanced materials with tailored properties.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under specific reaction conditions. For instance, the thiol group can participate in nucleophilic additions or form disulfide bonds under oxidative conditions. These properties make it an attractive candidate for applications in polymer chemistry and drug delivery systems.

Recent research has also explored the use of 7-methyl-2,4,5-tetraazatricyclo[6.4.0]dodeca-pentaene-thiol in catalytic processes. Its nitrogen-rich structure provides a platform for metal coordination and catalytic activity in reactions such as hydrogenation and oxidation. This has led to its consideration as a potential catalyst in industrial chemical processes.

In the field of pharmacology, 7-methyl-tetraazatricyclo-dodeca-pentaene-thiol has shown promise as a scaffold for drug design due to its ability to interact with biological targets such as enzymes and receptors. Its unique structure allows for the creation of molecules with high specificity and bioavailability.

The synthesis of 7-methyl-tetraazatricyclo-dodeca-pentaene-thiol involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity levels. Researchers have developed efficient synthetic pathways that minimize side reactions and maximize product quality.

Furthermore, the compound's stability under various environmental conditions has been extensively studied to assess its suitability for long-term applications in harsh environments such as high temperatures or acidic conditions.

In conclusion,7-methyl-tetraazatricyclo-dodeca-pentaene-thiol (CAS No: 2165-12-0) is a compound with immense potential across multiple disciplines due to its unique structural features and functional groups.